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Abstract
Tiprelestat, a recombinant form of the human protein elafin, is a potent inhibitor of neutrophil

elastase and proteinase 3, playing a crucial role in modulating inflammation and tissue

remodeling.[1] Its therapeutic potential is being investigated in various conditions, including

pulmonary arterial hypertension (PAH), postoperative inflammatory complications, and COVID-

19.[1][2][3] Proper preparation of Tiprelestat solutions is critical for obtaining reliable and

reproducible experimental results. This document provides detailed application notes and

protocols for the preparation of Tiprelestat solutions for both in vitro and in vivo experimental

use.

Product Information and Chemical Properties
Tiprelestat is a small, soluble, and highly stable protein.[4] It is typically supplied as a

lyophilized powder and should be handled with care in a laboratory setting.[5]

Table 1: Chemical and Physical Properties of Tiprelestat

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15576287?utm_src=pdf-interest
https://www.benchchem.com/product/b15576287?utm_src=pdf-body
https://tiakis.bio/why-tiprelestat
https://tiakis.bio/why-tiprelestat
https://synapse.patsnap.com/article/tiakis-biotech-reports-phase-ibii-trial-results-for-tiprelestat-in-hospitalized-covid-19-patients
https://pubmed.ncbi.nlm.nih.gov/40956387/
https://www.benchchem.com/product/b15576287?utm_src=pdf-body
https://www.benchchem.com/product/b15576287?utm_src=pdf-body
https://www.benchchem.com/product/b15576287?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12579679/
https://www.sinobiological.com/recombinant-proteins/human-elafin-12187-h08h
https://www.benchchem.com/product/b15576287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms
Recombinant Human Elafin,

ESI, SKALP, PI3
[6]

Molecular Weight Approximately 11 kDa

Formulation

Typically lyophilized from a

sterile filtered solution

containing buffers such as

PBS or Tris-based buffers.

May contain cryoprotectants

like trehalose or mannitol.

[5][7]

Purity
>95% as determined by SDS-

PAGE

Endotoxin Level
Typically < 1.0 EU per µg of

protein

Reconstitution of Lyophilized Tiprelestat
2.1. Materials Required:

Lyophilized Tiprelestat vial

Sterile, pyrogen-free reconstitution buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4 or

sterile water)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Vortex mixer and microcentrifuge

2.2. Reconstitution Protocol:

Equilibration: Before opening, allow the vial of lyophilized Tiprelestat and the reconstitution

buffer to equilibrate to room temperature for 15-30 minutes.
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Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 30 seconds) to

ensure that all the lyophilized powder is collected at the bottom of the vial.

Reconstitution: Aseptically add the recommended volume of sterile reconstitution buffer to

the vial. To prepare a stock solution of a desired concentration (e.g., 0.1-1.0 mg/mL), use the

following formula:

Volume of buffer (µL) = (Mass of Tiprelestat (µg)) / (Desired concentration (mg/mL)) x 1000

Dissolution: Gently swirl or rock the vial to dissolve the powder completely. Avoid vigorous

shaking or vortexing, as this can cause foaming and protein denaturation. Allow the vial to sit

at room temperature for 15-30 minutes with occasional gentle agitation to ensure complete

dissolution.

Aliquoting and Storage: Once fully dissolved, it is recommended to aliquot the stock solution

into sterile, low-protein-binding polypropylene tubes in volumes appropriate for single-use

experiments. This minimizes freeze-thaw cycles which can degrade the protein.[6] Store the

aliquots at -20°C or -80°C for long-term storage.[5]

Table 2: Recommended Solvents and Storage Conditions

Parameter Recommendation Reference

Reconstitution Buffer
Sterile PBS, pH 7.4; Sterile

Water
[5][7]

Stock Solution Concentration 0.1 - 1.0 mg/mL [7]

Short-term Storage (2-4

weeks)
4°C [6]

Long-term Storage
-20°C to -80°C in working

aliquots
[5][6]

Freeze-Thaw Cycles Avoid repeated cycles [6]

Experimental Protocols
3.1. In Vitro Experiments (e.g., Cell Culture)
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3.1.1. Preparation of Working Solutions:

Thaw an aliquot of the Tiprelestat stock solution on ice.

Dilute the stock solution to the desired final concentration using sterile cell culture medium.

Gently mix the working solution by pipetting up and down. Do not vortex.

Add the working solution to the cell cultures.

Table 3: Example Concentrations for In Vitro Studies

Application Cell Line Concentration Reference

Inhibition of LPS-

induced MCP-1

production

U937 cells 10 µg/mL Not explicitly cited

Inhibition of P.

aeruginosa-secreted

peptidase

N/A 4 and 8 µM Not explicitly cited

3.1.2. Experimental Workflow for In Vitro Studies:
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Solution Preparation

Cell Culture Experiment
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in Cell Culture Medium
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Tiprelestat Working Solution

Seed and Culture Cells

Incubate for
Specified Duration

Perform Downstream Analysis
(e.g., ELISA, Western Blot)
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In Vitro Experimental Workflow.

3.2. In Vivo Experiments (e.g., Animal Studies)

3.2.1. Preparation of Dosing Solutions:

Thaw an aliquot of the Tiprelestat stock solution on ice.
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Dilute the stock solution to the final desired concentration using a sterile, pyrogen-free

vehicle suitable for the chosen route of administration (e.g., sterile saline for subcutaneous

or intravenous injection).

For intravenous administration, it is recommended to sterile filter the final dosing solution

through a 0.22 µm low-protein-binding syringe filter to ensure sterility.[8][9]

Table 4: Example Dosages and Administration Routes for In Vivo Studies

Animal Model Dosage
Administration
Route

Reference

Mice with hypoxic

pulmonary

hypertension

0.2 mg/kg, daily for 2

weeks
Subcutaneous (s.c.) Not explicitly cited

Ventilated newborn

mice
1 mg/kg Intranasal inhalation Not explicitly cited

Human Clinical Trial

(COVID-19)

100 mg in 100 ml

sodium chloride

solution, twice daily

Intravenous (i.v.)

infusion
[4]
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Solution Preparation

Animal Dosing and Analysis
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Tiprelestat
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Click to download full resolution via product page

Tiprelestat's Inhibition of NF-κB Pathway.
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4.2. Restoration of BMPR2 Signaling:

Tiprelestat
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BMPR2 Degradation
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Inhibits
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Tiprelestat's Restoration of BMPR2 Signaling.

Conclusion
The protocols and information provided in this document are intended to serve as a

comprehensive guide for researchers utilizing Tiprelestat in experimental settings. Adherence

to these guidelines for the preparation and handling of Tiprelestat solutions will contribute to

the accuracy and reproducibility of experimental outcomes. As with any recombinant protein, it

is advisable to consult the product-specific datasheet provided by the supplier for any lot-

specific information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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